Cas no 1704533-15-2 (4-methoxy-1'-2-(trifluoromethyl)benzenesulfonyl-1,4'-bipiperidine)

• Product Name: 4-methoxy-1'-2-(trifluoromethyl)benzenesulfonyl-1,4'-bipiperidine
• CAS No: 1704533-15-2
• MF: C₁₈H₂₅F₃N₂O₃S
• MW: 406.462914228439
• CID: 6018601
• PubChem ID: 90616693
• Update Time: 2025-06-13

4-methoxy-1'-2-(trifluoromethyl)benzenesulfonyl-1,4'-bipiperidine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1'-2-(trifluoromethyl)benzenesulfonyl-1,4'-bipiperidine
• 1704533-15-2
• 4-(4-methoxypiperidin-1-yl)-1-[2-(trifluoromethyl)phenyl]sulfonylpiperidine
• F6442-6803
• 4-methoxy-1'-[2-(trifluoromethyl)benzenesulfonyl]-1,4'-bipiperidine
• AKOS025090107

• Inchi： 1S/C18H25F3N2O3S/c1-26-15-8-10-22(11-9-15)14-6-12-23(13-7-14)27(24,25)17-5-3-2-4-16(17)18(19,20)21/h2-5,14-15H,6-13H2,1H3
• InChI Key： IOQFQAKLWNCAGW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(F)(F)F)(N1CCC(CC1)N1CCC(CC1)OC)(=O)=O

Computed Properties

• Exact Mass: 406.15379832g/mol
• Monoisotopic Mass: 406.15379832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.2Ų

Additional information on 4-methoxy-1'-2-(trifluoromethyl)benzenesulfonyl-1,4'-bipiperidine

Comprehensive Overview of 4-methoxy-1'-2-(trifluoromethyl)benzenesulfonyl-1,4'-bipiperidine (CAS No. 1704533-15-2)

The compound 4-methoxy-1'-2-(trifluoromethyl)benzenesulfonyl-1,4'-bipiperidine (CAS No. 1704533-15-2) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its complex name reflects its intricate architecture, combining a bipiperidine core with a trifluoromethylbenzenesulfonyl moiety and a methoxy substituent. This combination of functional groups makes it a versatile candidate for various applications, particularly in drug discovery and material science.

One of the most notable features of this compound is its sulfonyl group, which is often associated with enhanced binding affinity and metabolic stability in medicinal chemistry. Researchers have explored its potential as a scaffold for designing novel inhibitors targeting enzymes or receptors. The presence of the trifluoromethyl group further enhances its lipophilicity, which can improve membrane permeability—a critical factor in drug development. These attributes make 4-methoxy-1'-2-(trifluoromethyl)benzenesulfonyl-1,4'-bipiperidine a subject of ongoing studies in optimizing pharmacokinetic properties.

In recent years, the demand for fluorinated compounds has surged due to their unique physicochemical properties. Fluorine incorporation, as seen in this molecule, is a hot topic in modern chemistry, often discussed in forums and publications. Users frequently search for terms like "trifluoromethylbenzenesulfonyl derivatives" or "bipiperidine-based drug candidates," highlighting the growing interest in such structures. This compound aligns perfectly with these trends, offering a case study for researchers investigating structure-activity relationships (SAR).

Another area of interest is the compound's potential role in central nervous system (CNS) drug discovery. The bipiperidine scaffold is known for its ability to cross the blood-brain barrier, making it a valuable template for neuroactive agents. Coupled with the methoxy group, which can modulate electronic effects, this molecule could be pivotal in developing treatments for neurological disorders. Searches for "CNS-penetrant sulfonamides" or "fluorinated neuropharmaceuticals" often lead to discussions about similar compounds, underscoring its relevance.

From a synthetic chemistry perspective, 4-methoxy-1'-2-(trifluoromethyl)benzenesulfonyl-1,4'-bipiperidine presents intriguing challenges. The introduction of the sulfonyl linker and the trifluoromethyl group requires precise conditions, often involving palladium-catalyzed couplings or nucleophilic substitutions. These methods are frequently queried in academic and industrial research, with keywords like "sulfonylation techniques" or "trifluoromethylation protocols" being highly searched. This compound serves as an excellent example for illustrating these advanced synthetic strategies.

Beyond pharmaceuticals, this molecule's properties may extend to material science. The sulfonyl and fluorine groups can influence electronic characteristics, making it a candidate for organic electronics or coatings. Researchers exploring "fluorinated polymers" or "sulfone-based materials" might find this compound's design inspirational. Its thermal stability and solubility profile further broaden its potential applications, aligning with the industry's push for multifunctional materials.

In conclusion, 4-methoxy-1'-2-(trifluoromethyl)benzenesulfonyl-1,4'-bipiperidine (CAS No. 1704533-15-2) represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity make it a valuable subject for both academic and industrial research. As interest in fluorinated and sulfonylated compounds continues to rise, this molecule stands out as a prime example of innovation in molecular design. Whether in drug discovery, synthetic methodology, or material applications, its potential remains vast and largely untapped.